Cas no 187949-90-2 (5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid)

5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid is a fluorinated pyrazole derivative with applications in pharmaceutical and agrochemical research. Its structure features a carboxylic acid group and an amino substituent, offering versatile reactivity for further functionalization. The 4-fluorophenyl moiety enhances metabolic stability and binding affinity in drug discovery contexts. This compound serves as a key intermediate in synthesizing heterocyclic compounds, particularly those targeting enzyme inhibition or receptor modulation. Its high purity and well-defined chemical properties make it suitable for precision synthesis. The compound's stability under standard conditions ensures reliable handling and storage, supporting its use in method development and scale-up processes.

5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid structure

187949-90-2 structure

Product Name:5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid

CAS No:187949-90-2

MF:C₁₀H₈FN₃O₂

MW:221.187825202942

MDL:MFCD01569434

CID:115147

PubChem ID:5206832

Update Time:2025-06-23

5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid
- 1H-Pyrazole-4-carboxylicacid, 5-amino-1-(4-fluorophenyl)-
- 5-amino-1-(4-fluorophenyl)pyrazole-4-carboxylic acid
- BB_SC-9117
- BUTTPARK 23\09-45
- RARECHEM AL BO 0714
- SALOR-INT L252034-1EA
- 5-Amino-4-carboxy-1-(4-fluorophenyl)-1H-pyrazole
- 5-Amino-4-carboxy-1-(4-fluorophenyl)-1H-pyrazole, 1-(5-Amino-4-carboxy-1H-pyrazol-1-yl)-4-fluorobenzene
- MZPQLGKWWLMKEO-UHFFFAOYSA-N
- 1H-Pyrazole-4-carboxylic acid, 5-amino-1-(4-fluorophenyl)-
- STK691801
- BBL012810
- SBB014500
- AB09242
- SY038496
- ST4140196
- 5-Amino-1-(4-fluoro-phenyl)-1H-pyrazole-4-carboxylic acid
- ETHYLLOFLAZEPATE
- BB 0219824
- A813194
- MFCD01569434
- FT-0707915
- 5-amino-1-(4-fluorophenyl)-4-pyrazolecarboxylic acid
- AKOS002667764
- CS-0157494
- AMY3029
- EN300-144425
- 5-azanyl-1-(4-fluorophenyl)pyrazole-4-carboxylic acid
- SCHEMBL2792560
- 187949-90-2
- 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylicacid
- DTXSID40409917
- PS-6784
- ALBB-028564
- DTXCID70360769
- 633-762-3
- MDL： MFCD01569434
- Inchi： 1S/C10H8FN3O2/c11-6-1-3-7(4-2-6)14-9(12)8(5-13-14)10(15)16/h1-5H,12H2,(H,15,16)
- InChI Key： MZPQLGKWWLMKEO-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)N1C(=C(C(=O)O)C=N1)N

Computed Properties

Exact Mass: 221.06000
Monoisotopic Mass: 221.06005467g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 81.1
XLogP3: 1.7

Experimental Properties

PSA: 81.14000
LogP: 1.87300

5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LG383-1g	5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid	187949-90-2	95+%	1g	291.0CNY	2021-07-12
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LG383-50mg	5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid	187949-90-2	95+%	50mg	128CNY	2021-05-08
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0042-1g	5-Amino-1-(4-fluoro-phenyl)-1H-pyrazole-4-carboxylic acid	187949-90-2	96%	1g	381.62CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0042-5g	5-Amino-1-(4-fluoro-phenyl)-1H-pyrazole-4-carboxylic acid	187949-90-2	96%	5g	1144.86CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0042-25g	5-Amino-1-(4-fluoro-phenyl)-1H-pyrazole-4-carboxylic acid	187949-90-2	96%	25g	4579.43CNY	2021-05-07
TRC	A630488-50mg	5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic Acid	187949-90-2		50mg	$ 50.00	2022-06-07
TRC	A630488-100mg	5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic Acid	187949-90-2		100mg	$ 65.00	2022-06-07

5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid Suppliers

Amadis Chemical Company Limited

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(CAS:187949-90-2)5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid

Order Number:A813194

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:59

Price ($):524.0

Email:sales@amadischem.com

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